Cas no 913814-30-9 (1-Benzhydryl-3-phenylazetane)

1-Benzhydryl-3-phenylazetane structure
1-Benzhydryl-3-phenylazetane structure
Product Name:1-Benzhydryl-3-phenylazetane
CAS No:913814-30-9
MF:C22H21N
MW:299.408845663071
MDL:MFCD16622779
CID:1088723
PubChem ID:16089447
Update Time:2024-12-09

1-Benzhydryl-3-phenylazetane Chemical and Physical Properties

Names and Identifiers

    • 1-Benzhydryl-3-phenylazetidine
    • 1-Benzhydryl-3-phenylazetane
    • 1-(Diphenylmethyl)-3-phenylazetidine (ACI)
    • SCHEMBL1740290
    • DE-0211
    • PAXDHGAELYIMBD-UHFFFAOYSA-N
    • AKOS015839073
    • 1-(diphenylmethyl)-3-phenylazetidine
    • MFCD16622779
    • CS-0147262
    • SB50731
    • DTXSID70582106
    • 913814-30-9
    • DA-29808
    • Azetidine, 1-(diphenylmethyl)-3-phenyl-
    • I11247
    • MDL： MFCD16622779
    • Inchi： 1S/C22H21N/c1-4-10-18(11-5-1)21-16-23(17-21)22(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,21-22H,16-17H2
    • InChI Key： PAXDHGAELYIMBD-UHFFFAOYSA-N
    • SMILES： C1C=CC(C(N2CC(C3C=CC=CC=3)C2)C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 299.167399674g/mol
  • Monoisotopic Mass: 299.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 3.2Ų

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1-Benzhydryl-3-phenylazetane Production Method

Production Method 1

125735-40-2 125735-40-2
913814-30-9 913814-30-9
Reaction Conditions
1.1 Reagents: N,N,N′,N′-Tetramethylethylenediamine Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ;  2 h, -20 °C; 10 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Iron catalysed cross-couplings of azetidines - application to the formal synthesis of a pharmacologically active molecule
Parmar, Dixit; et al, Chemical Communications (Cambridge, 2015, 51(11), 2111-2113

Production Method 2

1570-95-2 1570-95-2
91-00-9 91-00-9
913814-30-9 913814-30-9
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride ,  Diisopropylethylamine Solvents: Acetonitrile ;  10 - 20 min, -20 °C; 10 min, -20 - -10 °C; 5 min, -20 - -10 °C
1.2 5 min, -20 - -10 °C; -20 °C → 70 °C; 1 - 2 h, 70 °C; 70 °C → rt
Reference
A One-Pot Preparation of 1,3-Disubstituted Azetidines
Hillier, Michael C.; et al, Journal of Organic Chemistry, 2006, 71(20), 7885-7887

Production Method 3

125735-40-2 125735-40-2
913814-30-9 913814-30-9
Reaction Conditions
1.1 Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ;  rt → -20 °C
1.2 Reagents: N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ;  2 h, -20 °C; 10 min, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Counterion-Induced Asymmetric Control in Ring-Opening of Azetidiniums: Facile Access to Chiral Amines
Qian, Deyun; et al, Angewandte Chemie, 2018, 57(14), 3763-3766

Production Method 4

18621-17-5 18621-17-5
913814-30-9 913814-30-9
Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  1 h, rt
1.2 Reagents: Potassium iodide Solvents: 1,2-Dimethoxyethane ,  Water ;  3 h, reflux
2.1 Catalysts: Iron(III) acetylacetonate Solvents: Tetrahydrofuran ;  rt → -20 °C
2.2 Reagents: N,N,N′,N′-Tetramethylethylenediamine Solvents: Tetrahydrofuran ;  2 h, -20 °C; 10 min, rt
2.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Counterion-Induced Asymmetric Control in Ring-Opening of Azetidiniums: Facile Access to Chiral Amines
Qian, Deyun; et al, Angewandte Chemie, 2018, 57(14), 3763-3766

1-Benzhydryl-3-phenylazetane Raw materials

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1-Benzhydryl-3-phenylazetane Suppliers

Amadis Chemical Company Limited
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(CAS:913814-30-9)1-Benzhydryl-3-phenylazetane
Order Number:A860517
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:24
Price ($):330.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:913814-30-9)1-Benzhydryl-3-phenylazetane
A860517
Purity:99%
Quantity:5g
Price ($):330.0
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